5-Amino-1-(4-ethoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
The compound “5-Amino-1-(4-ethoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would include a pyrazole ring attached to an ethoxyphenyl group at the 1-position and a nitrile group at the 4-position . The 3-position of the pyrazole ring is substituted with a methyl group .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including reactions with electrophiles at the 3-position, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Amino-1-(4-ethoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” would depend on the specific structure of the compound. Generally, pyrazoles are stable compounds. They are aromatic and can participate in π-stacking interactions .Scientific Research Applications
Green Synthesis in Medicinal Chemistry
This compound is utilized in the catalyst-free, one-pot, three-component synthesis of biologically important heterocyclic compounds . Such green chemistry approaches are valuable in medicinal chemistry for the development of pharmaceuticals with reduced environmental impact.
Anti-Tumor Activity
Pyrazole derivatives, including this compound, have demonstrated anti-tumor properties . They are studied for their potential to inhibit the growth of cancer cells, making them significant in cancer research and therapy development.
Anti-Microbial and Anti-Bacterial Applications
The compound has shown promise in anti-microbial and anti-bacterial applications . Its efficacy against various bacterial strains makes it a candidate for the development of new antibiotics.
Agrochemical Industry
In the agrochemical sector, such pyrazole derivatives are known for their herbicidal and insecticidal activities . They play a crucial role in the development of new pesticides that are more effective and environmentally friendly.
Coordination Chemistry
The compound’s applications extend to coordination chemistry as ligands . This is important for creating complex compounds with metals for various industrial and research applications.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-amino-1-(4-ethoxyphenyl)-3-methylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O/c1-3-18-11-6-4-10(5-7-11)17-13(15)12(8-14)9(2)16-17/h4-7H,3,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWHJNCSTFVVSAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=C(C(=N2)C)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(4-ethoxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[4-Bromo-5-cyano-2-(difluoromethyl)phenyl]acetic acid](/img/structure/B1410475.png)
